Cas no 19889-01-1 ([(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate)

[(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate structure
19889-01-1 structure
Product Name:[(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate
CAS No:19889-01-1
MF:C19H26O6
MW:350.406146526337
CID:908592
PubChem ID:5281423
Update Time:2025-04-19

[(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • [(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate
    • 3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-methylene-2-oxocyclodeca[b]furan-4β-yl] ester
    • AC1NQYG2
    • ACon1_001572
    • Arctiopicrin
    • Arctiopicrine
    • C09297
    • MEGxp0_001131
    • NP-003391
    • NSC177853
    • Q27105827
    • CHEBI:2810
    • 3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3abeta,4,5,8,9,11aalpha-octahydro-10-hydroxymethyl-6-methyl-3-m
    • NSC-177853
    • 19889-01-1
    • Inchi: 1S/C19H26O6/c1-11-5-4-6-14(10-21)8-16-17(13(3)19(23)25-16)15(7-11)24-18(22)12(2)9-20/h5,8,12,15-17,20-21H,3-4,6-7,9-10H2,1-2H3/b11-5+,14-8-/t12?,15-,16+,17+/m0/s1
    • InChI Key: VOOFFTMORIBISQ-UMRVURNHSA-N
    • SMILES: O1C(C(=C)[C@H]2[C@H]1C=C(CO)CCC=C(C)C[C@@H]2OC(C(C)CO)=O)=O |c:7,13|

Computed Properties

  • Exact Mass: 350.17298
  • Monoisotopic Mass: 350.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.21
  • Boiling Point: 564.8°C at 760 mmHg
  • Flash Point: 199.8°C
  • Refractive Index: 1.547
  • PSA: 93.06
  • LogP: 1.67330

[(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate Related Literature

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